Cas no 2341-21-1 (1-(2-Fluorophenyl)-N,N-dimethylmethanamine)

• Product Name: 1-(2-Fluorophenyl)-N,N-dimethylmethanamine
• CAS No: 2341-21-1
• Molecular Formula: C₉H₁₂NF
• Molecular Weight: 153.19668
• CID: 840922
• PubChem ID: 15460889

1-(2-Fluorophenyl)-N,N-dimethylmethanamine Properties

Names and Identifiers

• 1-(2-Fluorophenyl)-N,N-dimethylmethanamine
• Benzenemethanamine, 2-fluoro-N,N-dimethyl-
• o-Fluoro-N,N-dimethylbenzylamine
• 2-Fluoro-N,N-dimethyl-benzenemethanamine
• 2341-21-1
• SCHEMBL12074134
• AKOS003962152
• SB76364
• DB-032368
• DTXSID80572977
• L10043
• [(2-fluorophenyl)methyl]dimethylamine

• InChIKey： NSCATPOHERQCFD-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12FN/c1-11(2)7-8-5-3-4-6-9(8)10/h3-6H,7H2,1-2H3
• SMILES： CN(C)CC1=CC=CC=C1F

Computed Properties

• Exact Mass: 153.095377549g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.095377549g/mol
• Heavy Atom Count: 11
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Boiling Point: 167 ºC
• Flash Point: 55 ºC
• Density: 1.019